Cas no 64780-91-2 (7beta-Hydroxycampesterol)

• Product Name: 7beta-Hydroxycampesterol
• CAS No: 64780-91-2
• Molecular Formula: C₂₈H₄₈O₂
• Molecular Weight: 416.679529190063
• CID: 5147948
• PubChem ID: 101112100

7beta-Hydroxycampesterol Properties

Names and Identifiers

• 7beta-Hydroxycampesterol
• 8GJ9EBE6MB
• 7.BETA.-HYDROXYCAMPESTEROL
• (24r)-3beta,7beta-dihydroxyergost-5-ene
• (3beta,7beta,24R)-Ergost-5-ene-3,7-diol
• Ergost-5-
• Ergost-5-ene-3,7-diol, (3β,7β,24R)-
• Ergost-5-ene-3,7-diol, (3beta,7beta,24R)-
• (3.BETA.,7.BETA.,24R)-ERGOST-5-ENE-3,7-DIOL
• (3S,7R,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5,6-Dimethylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-3,7-diol
• (3S,7R,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((1R,4R)-1,4,5-trimethylhexyl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-3,7-diol
• 64780-91-2
• UNII-8GJ9EBE6MB
• ERGOST-5-ENE-3,7-DIOL, (3.BETA.,7.BETA.,24R)-

• InChIKey： QZTNWQQTEVRSMC-ZGGUSAARSA-N
• Inchi： 1S/C28H48O2/c1-17(2)18(3)7-8-19(4)22-9-10-23-26-24(12-14-28(22,23)6)27(5)13-11-21(29)15-20(27)16-25(26)30/h16-19,21-26,29-30H,7-15H2,1-6H3/t18-,19-,21+,22-,23+,24+,25+,26+,27+,28-/m1/s1
• SMILES： O[C@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 416.365430770g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 416.365430770g/mol
• Heavy Atom Count: 30
• Complexity: 653
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives